Cas no 2005984-41-6 (5-fluoro-3,3-dimethyl-7-(trifluoromethyl)-2,3-dihydro-1H-indole)

• Product Name: 5-fluoro-3,3-dimethyl-7-(trifluoromethyl)-2,3-dihydro-1H-indole
• CAS No: 2005984-41-6
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 5972584
• PubChem ID: 165747861
• Update Time: 2025-10-10

5-fluoro-3,3-dimethyl-7-(trifluoromethyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3,3-dimethyl-7-(trifluoromethyl)-2,3-dihydro-1H-indole
• 2005984-41-6
• EN300-1145617

• Inchi： 1S/C11H11F4N/c1-10(2)5-16-9-7(10)3-6(12)4-8(9)11(13,14)15/h3-4,16H,5H2,1-2H3
• InChI Key： ZTDNVMZMHUBOOT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C2=C(C=1)C(C)(C)CN2

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on 5-fluoro-3,3-dimethyl-7-(trifluoromethyl)-2,3-dihydro-1H-indole

5-Fluoro-3,3-Dimethyl-7-(Trifluoromethyl)-2,3-Dihydro-1H-Indole: A Comprehensive Overview

5-Fluoro-3,3-dimethyl-7-(trifluoromethyl)-2,3-dihydro-1H-indole, also known by its CAS number 2005984-41-6, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique indole scaffold, which serves as a foundational structure for various bioactive molecules. The presence of fluorine atoms at specific positions in the molecule enhances its chemical reactivity and pharmacological properties, making it a valuable compound for drug discovery and development.

The indole ring system in 5-fluoro-3,3-dimethyl-7-(trifluoromethyl)-2,3-dihydro-1H-indole is a key structural feature that contributes to its biological activity. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, which are highly desirable in the development of therapeutic agents. Researchers have also explored its potential as a building block for constructing more complex molecules with enhanced bioavailability and efficacy.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Scientists have developed innovative methods to synthesize 5-fluoro-3,3-dimethyl-7-(trifluoromethyl)-2,3-dihydro-1H-indole using eco-friendly and cost-effective strategies. For instance, the use of microwave-assisted synthesis has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, 5-fluoro-3,3-dimethyl-7-(trifluoromethyl)-2,3-dihydro-1H-indole has shown promise in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing advanced materials for electronic devices. Additionally, this compound has been investigated for its potential role in catalysis, where it can act as a highly efficient catalyst in various organic transformations.

The latest research on this compound has also focused on its environmental impact and biodegradability. Studies have shown that 5-fluoro-3,3-dimethyl-7-(trifluoromethyl)-2,3-dihydro-1H-indole exhibits low toxicity to aquatic organisms and can be effectively degraded under aerobic conditions. These findings are crucial for ensuring the sustainable use of this compound in industrial applications.

In conclusion, 5-fluoro-3,3-dimethyl-7-(trifluoromethyl)-2,3-dihydro-1H-indole, with its CAS number 2005984-41-6, represents a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical properties and versatile applications make it a subject of ongoing research and development. As scientists continue to explore its capabilities, this compound is expected to play an increasingly important role in advancing modern science and technology.